Cas no 827616-51-3 (4-cyanopyridine-3-carboxylic acid)

• Product Name: 4-cyanopyridine-3-carboxylic acid
• CAS No: 827616-51-3
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• MDL: MFCD18256027
• CID: 716021
• PubChem ID: 12180889
• Update Time: 2025-09-22

4-cyanopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 4-cyano-
• 4-Cyanonicotinic acid
• 4-Cyanopyridine-3-carboxylic acid
• AMY39788
• 827616-51-3
• AS-34249
• AKOS006385655
• FT-0753534
• MFCD18256027
• DTXSID80479396
• CIB61651
• EN300-132107
• Z1205656042
• SCHEMBL4619119
• A864349
• CS-0050878
• SB53139
• SY026696
• 4-Cyanonicotinicacid
• 3-Pyridinecarboxylic acid, 4-cyano-
• 4-cyanopyridine-3-carboxylic acid

• MDL： MFCD18256027
• Inchi： 1S/C7H4N2O2/c8-3-5-1-2-9-4-6(5)7(10)11/h1-2,4H,(H,10,11)
• InChI Key： JAKDLDWUKSYREG-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1C#N)=O

Computed Properties

• Exact Mass: 148.027277375g/mol
• Monoisotopic Mass: 148.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Boiling Point: 364.1±27.0℃ at 760 mmHg

4-cyanopyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)